2-Bromo-4-methoxy-6-methylpyrimidine-d3

• Molecular Formula: C₆H₄D₃BrN₂O
• Molecular Weight: 206.06
• Synonyms: 2-Bromo-4-methoxy-6-methylpyrimine-d3

Description

2-Bromo-4-methoxy-6-methylpyrimidine-d3 (molecular formula: C₆H₄D₃BrN₂O; molecular weight: 206.06) is a deuterated isotopologue of 2-bromo-4-methoxy-6-methylpyrimidine, where three hydrogen atoms in the methyl group are replaced with deuterium . This compound is classified as a biochemical reagent and is primarily utilized in synthesizing novel thiadiazoles and their derivatives, which exhibit growth stimulant activity in agricultural or pharmacological research . The deuterium labeling enhances metabolic stability, making it valuable for tracing reaction pathways or studying pharmacokinetics in biological systems. It is commercially available in highly purified grades (10 mg and 100 mg pack sizes) and belongs to the pyrimidine class of heterocyclic compounds, characterized by a six-membered aromatic ring with two nitrogen atoms at the 1,3-positions .

Comparison with Similar Compounds

4-Bromo-2-methoxy-6-(1-phenyl-1H-benzimidazol-2-yl)phenol

This compound (C₂₀H₁₅BrN₂O₂) features a pyrimidine core substituted with bromo, methoxy, and a phenyl-benzimidazole group . Unlike the deuterated target compound, its bulky benzimidazole substituent enables coordination with metals (e.g., 3d-4f bimetallic complexes), making it relevant in materials science and catalysis . The absence of deuterium and the presence of a phenol group further distinguish its reactivity and solubility.

2-Bromo-3-methylpyridine

A pyridine derivative (C₆H₆BrN; MW 172.02), this compound lacks the pyrimidine ring’s second nitrogen atom, reducing its hydrogen-bonding capacity . Its bromo and methyl substituents make it a versatile intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura), but it lacks the metabolic stability conferred by deuterium in the target compound .

Functional Analogues

2-Bromo-3-methoxy-6-(methoxymethyl)pyridine

This pyridine derivative (C₈H₁₀BrNO₂) contains bromo, methoxy, and methoxymethyl groups . However, its non-deuterated structure limits its utility in isotope-tracking studies .

Isotopic Analogues

Non-deuterated 2-bromo-4-methoxy-6-methylpyrimidine would exhibit identical chemical reactivity but faster metabolic degradation due to the absence of deuterium. The deuterium isotope effect in the target compound slows C-D bond cleavage, enhancing its stability in biological systems .

Table 1: Comparative Analysis of 2-Bromo-4-methoxy-6-methylpyrimidine-d3 and Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Primary Applications
2-Bromo-4-methoxy-6-methylpyrimidine-d3	C₆H₄D₃BrN₂O	206.06	Br, OCH₃, CD₃	Isotope-labeled synthesis of thiadiazoles
4-Bromo-2-methoxy-6-(1-phenyl-benzimidazolyl)phenol	C₂₀H₁₅BrN₂O₂	403.25	Br, OCH₃, phenyl-benzimidazole	Metal coordination, catalysis
2-Bromo-3-methylpyridine	C₆H₆BrN	172.02	Br, CH₃	Cross-coupling reactions
2-Bromo-3-methoxy-6-(methoxymethyl)pyridine	C₈H₁₀BrNO₂	232.08	Br, OCH₃, CH₂OCH₃	Organic synthesis intermediates

Key Research Findings

Deuterium Isotope Effect: The CD₃ group in 2-bromo-4-methoxy-6-methylpyrimidine-d3 significantly reduces metabolic degradation rates compared to non-deuterated analogues, making it preferable for tracer studies in biological systems .

Coordination Chemistry: Unlike the target compound, 4-bromo-2-methoxy-6-(1-phenyl-benzimidazolyl)phenol forms chelate complexes with metals due to its benzimidazole and phenol substituents, highlighting the role of auxiliary functional groups in dictating application .

Reactivity in Synthesis : Brominated pyridines (e.g., 2-bromo-3-methylpyridine) are more reactive in nucleophilic substitutions than pyrimidines due to reduced electron-withdrawing effects from fewer nitrogen atoms .